3-(ethylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 3-ethylsulfonyl-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H18N2O5S2/c1-3-30(25,26)15-8-4-7-14(10-15)20(24)23-21-22-16(12-29-21)18-11-13-6-5-9-17(27-2)19(13)28-18/h4-12H,3H2,1-2H3,(H,22,23,24)
• InChI Key: LDIKQZOZFJBOEI-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C21H18N2O5S2
• Molecular Weight: 442.5 g/mol

Description

3-(ethylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide, also known as ESNB, is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of 3-(ethylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide is not fully understood. However, it has been suggested that it may inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In herbicidal applications, it is thought to interfere with the photosynthetic process in plants.
Biochemical and Physiological Effects:
3-(ethylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide has been found to have various biochemical and physiological effects. In breast cancer cells, it has been shown to decrease cell viability and induce DNA damage. In plants, it has been found to inhibit chlorophyll synthesis and reduce photosynthetic activity.

Advantages and Limitations for Lab Experiments

3-(ethylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. However, its low solubility in water can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 3-(ethylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide. In medicine, further studies could be conducted to determine its efficacy against other types of cancer and to investigate its potential as a combination therapy with other anti-cancer drugs. In agriculture, research could focus on optimizing its herbicidal properties and investigating its potential for use in other crops. Additionally, further studies could be conducted to better understand its mechanism of action and to develop more effective synthesis methods.

Synthesis Methods

The synthesis of 3-(ethylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide involves several steps, starting with the reaction of 2-aminothiazole with 4-(7-methoxybenzofuran-2-yl)benzaldehyde to form 4-(7-methoxybenzofuran-2-yl)thiazol-2-amine. This intermediate is then reacted with ethylsulfonyl chloride to produce 3-(ethylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide. The overall yield of the synthesis is approximately 40%.

Scientific Research Applications

3-(ethylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide has been found to have potential applications in various scientific fields. In medicine, it has been shown to have anti-cancer properties, specifically against breast cancer cells. In agriculture, it has been found to have herbicidal properties, making it a potential candidate for use in weed control.